Cas no 188890-63-3 (5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole)

• Product Name: 5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole
• CAS No: 188890-63-3
• MF: C₇H₄F₂N₄
• MW: 182.13026714325
• CID: 138276
• PubChem ID: 2367457
• Update Time: 2025-04-19

5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-(2,6-difluorophenyl)-
• 5-(2,6-difluorophenyl)-2H-tetrazole
• 5-(2,6-DIFLUOROPHENYL)TETRAZOLE
• PC5874
• XKBCVVLRUDRWND-UHFFFAOYSA-N
• 5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole
• 188890-63-3
• 5-(2,6-Difluorophenyl)-1h-tetrazole
• SCHEMBL13113067
• DTXSID90368287
• 2H-Tetrazole, 5-(2,6-difluorophenyl)-
• 5-(2,6-difluorophenyl)-1H-1,2,3,4-tetrazole
• J-516085
• 5-[2,6-bis(fluoranyl)phenyl]-2H-1,2,3,4-tetrazole
• FT-0619574
• EN300-05876
• Z56913181
• AKOS000263149
• MFCD01075673
• A813278

• Inchi： 1S/C7H4F2N4/c8-4-2-1-3-5(9)6(4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key： XKBCVVLRUDRWND-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1N=NNN=1)F

Computed Properties

• Exact Mass: 182.04000
• Monoisotopic Mass: 182.04040247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.503
• Melting Point: 69-71
• Boiling Point: 322.9°Cat760mmHg
• Flash Point: 149.1°C
• PSA: 54.46000
• LogP: 1.14490

5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives